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Compound of Interest

Compound Name: PBZ1038

cat. No.: B15564776

Application Notes and Protocols for PBZ1038

For Research Use Only. Not for use in diagnostic procedures.

Introduction

PBZ1038 is a small molecule inhibitor of the bacterial GroES/GroEL chaperone system, a
critical component for protein folding in bacteria.[1][2][3] It is a bis-sulfonamido-2-
phenylbenzoxazole compound and a structural analog of PBZ1587. PBZ1038 exhibits potent
inhibitory activity against Gram-negative chaperonins, leading to its antimicrobial effects.[1][2]
[3] These application notes provide detailed protocols for in vitro and cellular assays to
characterize the activity of PBZ1038, as well as a summary of its biochemical and cellular
activities.

Data Presentation
Table 1: Biochemical Activity of PBZ1038
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Table 2: Cellular Activity of PBZ1038
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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